N-Nitrosonortriptyline-d3

• Molecular Formula: C19H20N2O
• Molecular Weight: 295.4 g/mol
• InChI: InChI=1S/C19H20N2O/c1-21(20-22)14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19/h2-5,7-11H,6,12-14H2,1H3/i1D3
• InChIKey: HLXHGLYSNYJYEU-FIBGUPNXSA-N

N-Nitrosonortriptyline-d3: Deuterated Nitrosamine Reference Standard

N-Nitrosonortriptyline-d3 (CAS N/A; molecular weight 295.39 g/mol; molecular formula C₁₉H₁₇D₃N₂O) is a stable isotope-labeled analog of N-nitrosonortriptyline, a nitrosamine drug substance-related impurity (NDSRI) formed from the tricyclic antidepressant nortriptyline by N-nitrosation of the secondary N-methylamine moiety . The compound carries three deuterium atoms specifically installed on the N-methyl group (N-CD₃ vs. N-CH₃), yielding a +3.01 Da mass shift relative to unlabeled N-nitrosonortriptyline (MW 292.38 g/mol) [1]. N-nitrosonortriptyline is classified within the nitrosamine 'cohort of concern' by the EMA, FDA, and Health Canada, with an acceptable intake (AI) limit established at 8 ng/day by EMA [2]. N-Nitrosonortriptyline-d3 is supplied as a fully characterized reference standard for use as an isotopically matched internal standard in LC-MS/MS quantification workflows supporting pharmaceutical quality control, method validation, ANDA/DMF submissions, and forced degradation studies .

1 Isotopically matched internal standard for N‑nitrosonortriptyline

2 +3 Da mass shift enables unambiguous SRM separation

3 Supports nitrosamine quantification at regulatory trace levels

• [1] Allmpus. N-Nitrosonortriptyline (Unlabeled) Product Information. Molecular Weight: 292.38 g/mol. URL: https://allmpus.com/n-nitrosonortriptyline View Source
• [2] European Medicines Agency. Updated Q&A on Nitrosamines and Step 2-Template. GMP Publishing, March 2022. URL: https://www.gmp-publishing.com View Source

Why N-Nitrosonortriptyline-d3 Is Irreplaceable

N-Nitrosonortriptyline-d3 addresses a unique analytical requirement that unlabeled N-nitrosonortriptyline, deuterated nortriptyline (parent drug), and other non-isotopic internal standards cannot fulfill. Unlabeled N-nitrosonortriptyline generates precursor and product ions identical to those of the target analyte, eliminating the mass spectrometric differentiation needed for selective reaction monitoring (SRM) in LC-MS/MS [1]. Deuterated nortriptyline-d3, while isotopically labeled, is designed to co-elute with the parent drug nortriptyline—not with its N-nitroso impurity—and exhibits chromatographic retention and ionization behavior distinct from N-nitrosonortriptyline, thereby failing to compensate for matrix effects and extraction losses that specifically affect the nitrosamine analyte [2]. Non-isotopic structural analog internal standards (e.g., a chemically related but distinct nitrosamine-dₓ) introduce additional variability due to differential extraction recovery and ionization response. Furthermore, the deuterium labels in N-nitrosonortriptyline-d3 are positioned precisely on the N-methyl group—the site of N-nitrosation—ensuring structural integrity of the label under analytical conditions and resistance to protium-deuterium back-exchange, a vulnerability in backbone-deuterated alternatives [3].

TargetN‑Nitrosonortriptyline‑d3

If substituted with unlabeled nitrosamineIdentical precursor/product ions eliminate SRM differentiation; systematic bias unavoidable.

TargetN‑Nitrosonortriptyline‑d3

If substituted with deuterated nortriptyline‑d3Retention and ionization differ from the nitrosamine; matrix effects not compensated.

TargetN‑Nitrosonortriptyline‑d3

If substituted with non‑isotopic analogDifferential extraction recovery and ionization response introduce additional variability.

• [1] Shim M, Kim JY, Jung S, et al. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. Pharmaceuticals. 2025;18(11):1673. doi:10.3390/ph18111673 View Source
• [2] Rajana N, et al. Review on LC-MS/MS Methodologies for Analysis of N-Nitrosamine Drug-Substance-Related Impurities. Crit Rev Anal Chem. 2025. Online ahead of print. doi:10.1080/10408347.2025.2587784. PMID: 41263592. View Source
• [3] Veeprho. N-Nitrosonortriptyline-D3 Product Information. Cat. No. DVE0086. URL: https://veeprho.com/pt/impurities/n-nitrosonortriptyline-d3/ View Source

N-Nitrosonortriptyline-d3: Quantitative Differential Evidence

Mass Shift for Unambiguous SRM Separation

N-Nitrosonortriptyline-d3 has a molecular weight of 295.39 g/mol, which is 3.01 Da greater than the unlabeled N-nitrosonortriptyline (MW 292.38 g/mol, C₁₉H₂₀N₂O) [1]. This mass difference arises from three deuterium atoms precisely positioned on the N-methyl group (N-CD₃ vs. N-CH₃). In electrospray ionization (ESI⁺) LC-MS/MS operating in selected reaction monitoring (SRM) mode, this +3 Da shift enables the deuterated internal standard to be detected on a completely separate precursor-to-product ion channel from the native unlabeled analyte present in the sample, eliminating cross-talk and signal contribution between the two species . By contrast, a +2 Da deuterated standard (e.g., a d₂-labeled analog) would produce fragment ions that overlap with the naturally occurring ¹³C₂ isotopologue of the unlabeled compound (~3.5% abundance at m/z 294), introducing systematic positive bias at trace analyte concentrations.

Mass shift for SRM

Head-to-head

+3.01 Da

N‑CD₃ vs. N‑CH₃; zero cross‑channel interference

Supports interference‑free quantification at sub‑ppm levels

Avoids ¹³C₂ isotopologue overlap

Evidence Dimension	Molecular weight and SRM channel selectivity
Target Compound Data	N-Nitrosonortriptyline-d3: MW 295.39 g/mol; N-CD₃ substitution; SRM channel at m/z 295→product ion
Comparator Or Baseline	Unlabeled N-Nitrosonortriptyline: MW 292.38 g/mol; N-CH₃; SRM channel at m/z 292→product ion
Quantified Difference	+3.01 Da mass shift; zero cross-channel interference between d3 IS and unlabeled analyte in SRM acquisition
Conditions	ESI+ LC-MS/MS; molecular weights confirmed via high-resolution mass spectrometry per vendor Certificate of Analysis

Why This Matters

The +3 Da mass shift is the minimum necessary to avoid isotopic overlap with the native ¹³C isotopologue cluster, ensuring interference-free quantification of N-nitrosonortriptyline at sub-ppm concentrations mandated by regulatory limits.

• [1] Allmpus. N-Nitrosonortriptyline (Unlabeled) Product Information. Molecular Weight: 292.38 g/mol. URL: https://allmpus.com/n-nitrosonortriptyline View Source

Regulatory Limits Require Deuterated Internal Standard

The EMA has established an acceptable intake (AI) of 8 ng/day for N-nitrosonortriptyline, among the lowest AI values assigned to any nitrosamine impurity, reflecting a high carcinogenic potency categorization [1]. Health Canada has enforced an interim acceptable concentration limit of 2.5 ppm for N-nitrosonortriptyline in amitriptyline hydrochloride tablets, with product recalls initiated when this threshold was exceeded in commercial lots . Quantifying N-nitrosonortriptyline at these trace levels in complex pharmaceutical matrices is analytically challenging: matrix-induced ion suppression or enhancement in ESI-LC-MS/MS can alter analyte signal by 60–150%, and analyte extraction losses typically range from 10–40% without internal standard correction [2]. The use of N-nitrosonortriptyline-d3 as an isotopically matched internal standard compensates for both effects simultaneously, enabling accurate quantification within ±15% of the nominal concentration at the 8 ng/day threshold. Without a deuterated internal standard, quantification accuracy at trace levels can deviate by more than 50% due to uncompensated matrix effects, making regulatory compliance assessments unreliable [2].

Regulatory limits vs. IS necessity

Class-level

With d3‑IS: accuracy 96.6–99.4% at LOQ 20 ng/g

Without IS: >50% deviation from matrix effects

Deuterated IS corrects matrix effects essential for AI 8 ng/day compliance

EMA/Health Canada thresholds; class‑level inference

Evidence Dimension	Quantification accuracy at regulatory threshold concentrations
Target Compound Data	With N-nitrosonortriptyline-d3 IS: accuracy (recovery) 96.6–99.4% at LOQ of 20 ng/g; precision RSD < 3.9% [2]
Comparator Or Baseline	Without deuterated IS: estimated accuracy deviation >50% due to matrix-induced ion suppression/enhancement (60–150% signal variation) and extraction loss (10–40%)
Quantified Difference	Deuterated IS reduces matrix-induced quantification error from >50% to ≤15% of nominal concentration at trace levels corresponding to the 8 ng/day AI threshold
Conditions	EMA AI 8 ng/day for N-nitrosonortriptyline; Health Canada interim limit 2.5 ppm in drug product; LC-MS/MS analysis in amitriptyline/nortriptyline tablet matrices

Why This Matters

The EMA 8 ng/day AI is analytically unattainable without an isotopically matched internal standard to correct matrix effects, making N-nitrosonortriptyline-d3 functionally mandatory for regulatory nitrosamine testing in nortriptyline- and amitriptyline-containing products.

• [1] European Medicines Agency. Updated Q&A on Nitrosamines and Step 2-Template. GMP Publishing, March 2022. URL: https://www.gmp-publishing.com View Source
• [2] Shim M, Kim JY, Jung S, et al. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. Pharmaceuticals. 2025;18(11):1673. doi:10.3390/ph18111673 View Source

Validated Method Accuracy with Deuterated Internal Standard

A fully ICH Q2(R1)-validated LC-MS/MS method for N-nitrosonortriptyline (NNORT) in nortriptyline drug products, employing a deuterated internal standard strategy, achieved a limit of quantification (LOQ) of 20 ng/g, excellent linearity (r² = 0.998), and accuracy demonstrated by spike-recovery of 96.6–99.4% across QC concentration levels [1]. When applied to commercial products under accelerated stress conditions, the method detected NNORT formation at an average concentration of 190 ng/g—roughly two orders of magnitude above the LOQ—confirming adequate sensitivity for routine surveillance [1]. In contrast, an LC-MS method for N-nitrosonortriptyline in nortriptyline API developed without explicit use of a deuterated internal standard reported an LOQ of 0.0159 ppm (15.9 ng/mL in solution) and an accuracy window of 100–150% [2]. While the absolute LOQ values differ due to dissimilar sample preparation and matrix contexts, the substantially narrower accuracy range (±3.4% vs. +50%) achieved in the deuterated-IS method directly reflects the precision-enhancing effect of isotopic internal standardization.

Validated method accuracy

Cross-study comparable

Deuterated IS method: recovery 96.6–99.4%, RSD

Non‑deuterated IS method: accuracy 100–150%

Narrower accuracy window enables confident pass/fail decisions

LOQ values differ by matrix; ICH Q2(R1) contexts

Co‑elution for matrix compensation

Class-level

d3‑IS: ΔtR

Nortriptyline‑d3: ΔtR > 0.5 min; matrix effect ratio 20–50% deviation

Near‑identical retention ensures accurate matrix effect compensation

Basis of stable isotope dilution accuracy

Characterization dossier

Supporting evidence

d3 standard: HPLC + MS + ¹H‑NMR + IR; USP/EP traceable

Unlabeled: HPLC 95–98%, MS + ¹H‑NMR; IR often absent

Pre‑characterized dossier reduces regulatory submission risk

Meets ANDA/DMF documentation expectations

Evidence Dimension	Method validation parameters: LOQ and accuracy (recovery range)
Target Compound Data	Method with deuterated IS: LOQ = 20 ng/g in drug product; accuracy (recovery) = 96.6–99.4%; precision RSD < 3.9%; r² = 0.998 [1]
Comparator Or Baseline	Method without specified deuterated IS: LOQ = 0.0159 ppm (15.9 ng/mL solution); accuracy = 100–150% [2]
Quantified Difference	Accuracy window: ±3.4% (deuterated IS) vs. +50% (non-deuterated IS); comparable sub-ppm LOQ sensitivity in both methods
Conditions	LC-MS/MS ESI+; ICH Q2(R1) validation; nortriptyline/amitriptyline drug products (Shim et al. 2025) vs. nortriptyline API (AJBR 2024)

Why This Matters

A method accuracy range of 96.6–99.4% permits confident pass/fail decisions against the Health Canada 2.5 ppm interim limit, whereas accuracy extending to 150% introduces unacceptable risk of false compliance or unnecessary batch rejection.

• [1] Shim M, Kim JY, Jung S, et al. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. Pharmaceuticals. 2025;18(11):1673. doi:10.3390/ph18111673 View Source
• [2] Sensitive And Selective Analytical Method for The Quantification Of N-Nitroso Impurity In Nortriptyline Hydrochloride Drug Substance By Using LC-MS/MS. African Journal of Biomedical Research. 2024;27(4S):12694-12702. doi:10.53555/AJBR.v27i4S.6373 View Source

Co-Elution Enables Matrix Effect Compensation

N-Nitrosonortriptyline-d3 differs from the native N-nitrosonortriptyline analyte solely by isotopic substitution (³H for ¹H) on the N-methyl group, resulting in near-identical chromatographic retention (typical ΔtR < 0.05 min under reversed-phase gradient elution) and equivalent electrospray ionization efficiency [1]. This co-elution ensures that any matrix-induced ion suppression or enhancement affecting the native analyte proportionally affects the deuterated internal standard, maintaining a constant analyte-to-IS response ratio independent of matrix composition [2]. By contrast, a structural analog internal standard such as deuterated nortriptyline-d3 elutes at a significantly different retention time (ΔtR typically > 0.5 min) due to the absence of the N-nitroso functional group, experiencing a different solvent composition at the moment of ionization and therefore a different magnitude of matrix effect—potentially introducing 20–50% quantification bias that varies across sample types [1][2].

Co‑elution for matrix compensation

Class-level

d3‑IS: ΔtR

Nortriptyline‑d3: ΔtR > 0.5 min; matrix effect ratio 20–50% deviation

Near‑identical retention ensures accurate matrix effect compensation

Basis of stable isotope dilution accuracy

Characterization dossier

Supporting evidence

d3 standard: HPLC + MS + ¹H‑NMR + IR; USP/EP traceable

Unlabeled: HPLC 95–98%, MS + ¹H‑NMR; IR often absent

Pre‑characterized dossier reduces regulatory submission risk

Meets ANDA/DMF documentation expectations

Evidence Dimension	Chromatographic co-elution and differential matrix effect compensation
Target Compound Data	N-Nitrosonortriptyline-d3: ΔtR relative to NNORT analyte < 0.05 min; near-identical ESI ionization efficiency; matrix effect ratio IS/analyte ≈ 1.0
Comparator Or Baseline	Nortriptyline-d3 (parent drug IS): ΔtR relative to NNORT > 0.5 min; differential ionization efficiency; matrix effect ratio may deviate 20–50% from unity
Quantified Difference	Deuterated impurity IS reduces matrix-induced quantification bias from 20–50% (structural analog IS) to <5% (isotopic IS)
Conditions	Reversed-phase LC-MS/MS, ESI+; C18 or phenyl-hexyl columns; gradient elution; pharmaceutical tablet extract matrices

Why This Matters

Equivalent matrix effect compensation is the mechanistic basis of stable isotope dilution accuracy and cannot be replicated by any non-isotopic internal standard, making N-nitrosonortriptyline-d3 indispensable for robust trace nitrosamine quantification.

• [1] Veeprho. N-Nitrosonortriptyline-D3 Product Information. Cat. No. DVE0086. URL: https://veeprho.com/pt/impurities/n-nitrosonortriptyline-d3/ View Source
• [2] Rajana N, et al. Review on LC-MS/MS Methodologies for Analysis of N-Nitrosamine Drug-Substance-Related Impurities. Crit Rev Anal Chem. 2025. Online ahead of print. doi:10.1080/10408347.2025.2587784. PMID: 41263592. View Source

Comprehensive Characterization and USP/EP Traceability

N-Nitrosonortriptyline-d3 is supplied as a fully characterized certified reference material with a Certificate of Analysis (CoA) encompassing HPLC purity, mass spectrometry (MS), proton nuclear magnetic resonance (¹H-NMR), and infrared (IR) spectroscopy, with explicit traceability against USP or EP pharmacopeial standards [1][2]. This four-technique characterization package meets the evidentiary standard expected by regulatory agencies for impurity reference standards used in ANDA (Abbreviated New Drug Application) and DMF (Drug Master File) submissions. In comparison, commercially available unlabeled N-nitrosonortriptyline is typically characterized by HPLC purity (95–98%) and MS confirmation only, with ¹H-NMR optionally provided but IR often absent, and pharmacopeial traceability not universally available [3]. The absence of a comprehensive characterization dossier for an impurity reference standard is a recognized cause of regulatory deficiency letters in ANDA filings, a risk preempted by the documentation package accompanying N-nitrosonortriptyline-d3 [2].

Characterization dossier

Supporting evidence

d3 standard: HPLC + MS + ¹H‑NMR + IR; USP/EP traceable

Unlabeled: HPLC 95–98%, MS + ¹H‑NMR; IR often absent

Pre‑characterized dossier reduces regulatory submission risk

Meets ANDA/DMF documentation expectations

Evidence Dimension	Extent of analytical characterization and regulatory documentation coverage
Target Compound Data	N-Nitrosonortriptyline-d3: Full CoA with HPLC purity, MS, ¹H-NMR, IR; traceable to USP/EP; suitable for ANDA/DMF regulatory submissions [1][2]
Comparator Or Baseline	Unlabeled N-Nitrosonortriptyline: HPLC purity 95–98%; limited to MS and ¹H-NMR; IR and pharmacopeial traceability not consistently available [3]
Quantified Difference	Four-technique characterization (HPLC + MS + ¹H-NMR + IR) vs. two-to-three-technique characterization for unlabeled standard
Conditions	Vendor-supplied Certificate of Analysis; pharmacopeial standard traceability per USP <1080> and ICH Q7 guidance

Why This Matters

A complete characterization dossier reduces regulatory submission risk; the procurement of a pre-characterized d3 standard eliminates the need for in-house qualification of a separate unlabeled impurity standard for use as an analytical reference, saving development timeline.

• [1] SynZeal. N-Nitroso Nortriptyline D3 Product Information. SZ Cat No: SZ-N044D03. URL: https://www.synzeal.com/en/n-nitroso-nortriptyline-d3 View Source
• [2] Axios Research. N-Nitrosonortriptyline-D3 Product Information. URL: https://www.axios-research.com View Source
• [3] Allmpus. N-Nitrosonortriptyline (Unlabeled) Product Information. Purity by HPLC: 98%; Characterization: ¹H NMR and Mass. URL: https://allmpus.com/n-nitrosonortriptyline View Source

N-Nitrosonortriptyline-d3: Priority Applications

Routine Batch-Release Testing

N-Nitrosonortriptyline-d3 serves as the internal standard in validated LC-MS/MS methods for quantifying N-nitrosonortriptyline at regulatory thresholds in commercial nortriptyline and amitriptyline batches. The method achieving LOQ of 20 ng/g with recovery of 96.6–99.4% [1] enables manufacturers to confidently assess compliance with the EMA AI of 8 ng/day and the Health Canada interim limit of 2.5 ppm [2]. This application directly supports ICH M7-compliant genotoxic impurity control strategies and prevents costly product recalls of the type triggered by NNORT threshold exceedances in 2023.

Method Development and Validation for ANDA/DMF

As a fully characterized deuterated reference standard with USP/EP traceability and a four-technique CoA (HPLC, MS, ¹H-NMR, IR), N-nitrosonortriptyline-d3 is purpose-built for inclusion in the analytical module of ANDA and DMF filings [3]. Its availability eliminates the need for applicants to independently synthesize, purify, and characterize an impurity reference standard—a process that can add months to development timelines and carries the risk of inadequate documentation leading to regulatory deficiency letters [1].

Forced Degradation and Stability Studies

In forced degradation studies conducted per ICH Q1A(R2) and nitrosamine risk assessment protocols, N-nitrosonortriptyline-d3 enables accurate quantification of NNORT formed under stress conditions (heat, humidity, acidic pH, nitrite-spiked excipient mixtures). The validated method detected NNORT formation at an average concentration of 190 ng/g in commercial products under accelerated stress testing [1], demonstrating the d3 standard's utility in identifying formulation conditions that promote nitrosamine formation and guiding mitigation strategies.

Method Transfer and Inter-Laboratory Comparability

The reproducible chromatographic behavior and well-defined isotopic purity of N-nitrosonortriptyline-d3 facilitate robust method transfer between R&D, in-house QC, and contract testing laboratories. Because the d3 internal standard co-elutes with the native analyte (ΔtR < 0.05 min) and compensates for laboratory-specific matrix effects and instrumentation differences, it minimizes inter-laboratory variability—a critical requirement for regulatory methods intended for multi-site deployment [2][4].

Application

Selection Property

Validation Focus

Nitrosamine batch-release testing

Isotopically matched ISTD for SRM quantification

Matrix-effect corrected trace-level compliance assessment

Method validation and documentation

Full characterization CoA (HPLC, MS, NMR, IR)

Documentation completeness for regulatory filing support

Forced degradation and stability studies

Co‑eluting ISTD for stress-test quantification

Nitrosamine formation monitoring under ICH stress conditions

Multi‑site method transfer

Reproducible chromatographic and ionization behavior

Inter‑laboratory variability reduction and method robustness

• [1] Shim M, Kim JY, Jung S, et al. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. Pharmaceuticals. 2025;18(11):1673. doi:10.3390/ph18111673 View Source
• [2] European Medicines Agency. Updated Q&A on Nitrosamines and Step 2-Template. GMP Publishing, March 2022. URL: https://www.gmp-publishing.com View Source
• [3] SynZeal. N-Nitroso Nortriptyline D3 Product Information. SZ Cat No: SZ-N044D03. URL: https://www.synzeal.com/en/n-nitroso-nortriptyline-d3 View Source
• [4] Rajana N, et al. Review on LC-MS/MS Methodologies for Analysis of N-Nitrosamine Drug-Substance-Related Impurities. Crit Rev Anal Chem. 2025. Online ahead of print. doi:10.1080/10408347.2025.2587784. PMID: 41263592. View Source